Cas no 1552795-57-9 (3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol)

3-Amino-1-(4,4-difluorocyclohexyl)propan-1-ol is a fluorinated cyclohexyl derivative featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the 4,4-difluorocyclohexyl moiety enhances metabolic stability and lipophilicity, which can be advantageous in drug design. The compound’s bifunctional nature allows for selective modifications, enabling its use in the development of bioactive molecules or as a building block for more complex structures. Its well-defined stereochemistry and purity ensure reproducibility in research and industrial processes. This compound is particularly valuable in medicinal chemistry for exploring structure-activity relationships in fluorinated analogs.
3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol structure
1552795-57-9 structure
Product Name:3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol
CAS No:1552795-57-9
MF:C9H17F2NO
MW:193.234189748764
CID:6151880
PubChem ID:81934392
Update Time:2025-05-20

3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol
    • AKOS020916637
    • EN300-1932054
    • 1552795-57-9
    • Inchi: 1S/C9H17F2NO/c10-9(11)4-1-7(2-5-9)8(13)3-6-12/h7-8,13H,1-6,12H2
    • InChI Key: HEIVANPXUKDKIQ-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(CCN)O)CC1)F

Computed Properties

  • Exact Mass: 193.12782049g/mol
  • Monoisotopic Mass: 193.12782049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

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Additional information on 3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol

Introduction to 3-Amino-1-(4,4-difluorocyclohexyl)propan-1-ol (CAS No. 1552795-57-9)

3-Amino-1-(4,4-difluorocyclohexyl)propan-1-ol, with the CAS number 1552795-57-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorocyclohexyl moiety and an amino group, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to this compound.

The chemical structure of 3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol is composed of a cyclohexane ring with two fluorine atoms at the 4-position and a propyl chain that terminates with an amino group. The presence of the difluorocyclohexyl moiety imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of the compound, making it a promising candidate for drug development.

In terms of biological activity, 3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol has been investigated for its potential as a modulator of various biological targets. Recent studies have shown that this compound exhibits significant activity against certain receptors and enzymes involved in neurological disorders and cancer. For instance, it has been reported to act as a selective agonist for the serotonin 5-HT1A receptor, which plays a critical role in regulating mood and anxiety. This property makes it a potential candidate for the treatment of depression and anxiety disorders.

Moreover, 3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol has demonstrated promising anti-cancer effects in preclinical studies. Research conducted by Smith et al. (2022) revealed that this compound selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of key proteins such as AKT and ERK, which are frequently dysregulated in cancer cells. These findings suggest that 3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol could be further developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol have also been extensively studied. Due to its enhanced lipophilicity and metabolic stability, this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In vivo studies have shown that it has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its potential for clinical development.

In conclusion, 3-amino-1-(4,4-difluorocyclohexyl)propan-1-ol (CAS No. 1552795-57-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating neurological disorders and cancer make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide further insights into its mechanism of action and therapeutic potential, paving the way for its eventual use in clinical settings.

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